Cas no 1188914-98-8 (4-(4-Chloro-6-(2-(difluoromethyl)-4-methoxy-1h-benzo[d]imidazol-1-yl)-1,3,5-triazin-2-yl)morpholine)

• Product Name: 4-(4-Chloro-6-(2-(difluoromethyl)-4-methoxy-1h-benzo[d]imidazol-1-yl)-1,3,5-triazin-2-yl)morpholine
• CAS No: 1188914-98-8
• MF: C₁₆H₁₅ClF₂N₆O₂
• MW: 396.779108285904
• CID: 2189462
• PubChem ID: 53488102
• Update Time: 2025-04-21

4-(4-Chloro-6-(2-(difluoromethyl)-4-methoxy-1h-benzo[d]imidazol-1-yl)-1,3,5-triazin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chloro-6-(2-(difluoromethyl)-4-methoxy-1h-benzo[d]imidazol-1-yl)-1,3,5-triazin-2-yl)morpholine
• 4-[4-chloro-6-[2-(difluoromethyl)-4-methoxybenzimidazol-1-yl]-1,3,5-triazin-2-yl]morpholine
• 1-[4-chloro-6-(4-morpholinyl)-1,3,5-triazin-2-yl]-2-(difluoromethyl)-4-methoxy-1H-benzimidazole
• DTXSID20705424
• SCHEMBL477354
• 1-[4-Chloro-6-(morpholin-4-yl)-1,3,5-triazin-2-yl]-2-(difluoromethyl)-4-methoxy-1H-benzimidazole
• 1188914-98-8
• DB-305024

• Inchi： 1S/C16H15ClF2N6O2/c1-26-10-4-2-3-9-11(10)20-13(12(18)19)25(9)16-22-14(17)21-15(23-16)24-5-7-27-8-6-24/h2-4,12H,5-8H2,1H3
• InChI Key： VAZZHLUKNVSYFK-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)N1CCOCC1)N1C(C(F)F)=NC2C(=CC=CC1=2)OC

Computed Properties

• Exact Mass: 396.0913078Da
• Monoisotopic Mass: 396.0913078Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 78.2Ų